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Cat. No.: B1664777 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Mordant Orange 1, also known as Alizarin Yellow R or C.I. 14030, is an azo dye that has

applications as a biological stain and a pH indicator.[1][2] In histology, mordant dyes are utilized

in conjunction with a metal salt, the mordant, to form a dye-mordant complex or "lake." This

complex then binds to specific tissue components, enhancing the color intensity and stability of

the stain.[3] While detailed, standardized protocols for Mordant Orange 1 in routine

histological staining are not as widely published as for other dyes, its chemical properties

suggest its utility in visualizing various tissue elements. These application notes provide a

comprehensive overview of Mordant Orange 1, including its chemical properties and a

proposed protocol for its use in staining formalin-fixed, paraffin-embedded tissue sections.

Principle of Staining
The staining mechanism of Mordant Orange 1 is based on the principles of chelation, a

common feature of mordant dyes. A polyvalent metal ion, such as aluminum or chromium, acts

as a mordant, forming covalent and coordinate bonds with the dye molecule. This creates a

dye-mordant complex that can then bind to tissue components, such as proteins and nucleic

acids, through similar chelation mechanisms. The choice of mordant can influence the final

color of the stained tissue.
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Chemical and Physical Properties of Mordant
Orange 1
A summary of the key properties of Mordant Orange 1 is provided in the table below. This

information is essential for the accurate preparation of staining solutions and for understanding

its behavior in various applications.

Property Value

Synonyms
Alizarin Yellow R, C.I. 14030, 5-(4-

Nitrophenylazo)salicylic acid

CAS Number 2243-76-7

Molecular Formula C₁₃H₉N₃O₅

Molecular Weight 287.23 g/mol

Appearance Powder

λmax 385 nm

Solubility Soluble in 1 N NH₄OH (1%)

Storage Temperature Room temperature

Proposed Experimental Protocol for Mordant
Orange 1 Staining
This protocol is a suggested procedure for the staining of formalin-fixed, paraffin-embedded

tissue sections with Mordant Orange 1 and may require optimization for specific applications

and tissue types.

Reagent Preparation
Mordant Orange 1 Staining Solution (1% w/v)

Dissolve 1 g of Mordant Orange 1 powder in 100 mL of distilled water.

Gentle heating and stirring may be required for complete dissolution.
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Allow the solution to cool to room temperature and filter before use.

Mordant Solution (5% w/v Potassium Alum)

Dissolve 5 g of potassium aluminum sulfate (KAl(SO₄)₂·12H₂O) in 100 mL of distilled

water.

Stir until fully dissolved.

Differentiating Solution (0.5% v/v Acetic Acid)

Add 0.5 mL of glacial acetic acid to 99.5 mL of distilled water.

Mix thoroughly.

Staining Procedure
Deparaffinization and Rehydration:

Immerse slides in two changes of xylene for 5 minutes each.

Transfer slides through two changes of 100% ethanol for 3 minutes each.

Hydrate through 95% ethanol and 70% ethanol for 3 minutes each.

Rinse in distilled water.

Mordanting:

Immerse slides in the 5% Potassium Alum Mordant Solution.

Incubate for 10-15 minutes at room temperature.

Rinse thoroughly in running tap water for 5 minutes, followed by a rinse in distilled water.

Staining:

Immerse slides in the 1% Mordant Orange 1 Staining Solution.
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Incubate for 20-30 minutes at room temperature.

Rinse briefly in distilled water.

Differentiation:

Dip slides in the 0.5% Acetic Acid Differentiating Solution for 10-30 seconds.

Monitor the differentiation process microscopically to achieve the desired staining intensity.

Immediately stop differentiation by rinsing thoroughly in running tap water for 5 minutes.

Dehydration and Mounting:

Dehydrate the sections through graded ethanol (95% and 100%).

Clear in two changes of xylene for 3 minutes each.

Mount with a xylene-based mounting medium.

Expected Results
The expected staining pattern with Mordant Orange 1 will depend on the tissue type and the

specific components that form complexes with the dye-mordant. Generally, structures rich in

proteins or nucleic acids may exhibit staining. The final color can vary from yellow to orange-

brown depending on the mordant used and the tissue components.
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Issue Possible Cause Suggested Solution

Weak Staining

Insufficient mordanting time.

Insufficient staining time. Over-

differentiation.

Increase incubation time in the

mordant or staining solution.

Decrease time in the

differentiating solution.

Overstaining

Excessive mordanting time.

Excessive staining time.

Under-differentiation.

Decrease incubation time in

the mordant or staining

solution. Increase time in the

differentiating solution.

Precipitate on Section Unfiltered staining solution.
Always filter the staining

solution before use.
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Caption: Experimental workflow for the proposed Mordant Orange 1 histological staining

protocol.
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Caption: Logical relationship of dye-mordant-tissue complex formation in Mordant Orange 1
staining.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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